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Compound of Interest

Compound Name: 5,5-Dimethoxyhex-1-en-3-ol

Cat. No.: B15430326

Important Note for the Reader: An extensive search for the compound "5,5-Dimethoxyhex-1-
en-3-ol" and its corresponding CAS number did not yield any specific results in publicly
available chemical databases. This suggests that the requested compound may be novel, not
widely documented, or that the nomenclature may be imprecise.

This guide therefore focuses on a structurally similar and well-documented compound: 3,5-
Dimethylhex-1-en-3-ol. This tertiary alcohol shares a six-carbon backbone with a vinyl group
and a hydroxyl group, with methyl substitutions. It is our assessment that information on this
related compound will be of significant value to researchers and scientists in the field of drug
development and organic synthesis.

Chemical Identity and Properties of 3,5-
Dimethylhex-1-en-3-ol

CAS Number: 3329-48-4[1][2]
Molecular Formula: C8H160[1][2]
IUPAC Name: 3,5-Dimethylhex-1-en-3-o0l[2]

This compound is a tertiary alcohol, a structural motif of interest in medicinal chemistry due to
its potential to introduce specific steric and electronic properties into a molecule.

Physicochemical Data
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A summary of the key physicochemical properties of 3,5-Dimethylhex-1-en-3-ol is presented in
the table below. These parameters are crucial for understanding its behavior in various
experimental and biological systems.

Property Value Unit Source
Molecular Weight 128.215 g/mol [1]
Boiling Point 143.6 °C at 760 mmHg [2]
Density 0.834 g/cm3 [2]
Flash Point 40.1 °C [2]
Vapor Pressure 2.13 mmHg at 25°C [2]
XLogP3 2.1 (2]

Hydrogen Bond Donor

Count ! 12

Hydrogen Bond

AZcep?or Count ! 2l

Rotatable Bond Count 3 [2]

Synthesis and Experimental Protocols

The synthesis of tertiary alcohols such as 3,5-Dimethylhex-1-en-3-ol is a fundamental
transformation in organic chemistry. A common and effective method involves the Grignard
reaction, where a Grignard reagent is reacted with a suitable ketone.

Retrosynthetic Analysis and Proposed Synthesis

A logical retrosynthetic disconnection of 3,5-Dimethylhex-1-en-3-ol points to methyl vinyl ketone
and isobutylmagnesium bromide as readily available starting materials. The overall synthetic
workflow is depicted below.
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Proposed Synthesis
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Caption: Retrosynthetic analysis and proposed synthetic pathway for 3,5-Dimethylhex-1-en-3-
ol.

Detailed Experimental Protocol: Grighard Synthesis

The following protocol outlines a potential laboratory-scale synthesis of 3,5-Dimethylhex-1-en-
3-ol.

Materials:

Magnesium turnings

 lodine crystal (as initiator)

e Anhydrous diethyl ether

* Isobutyl bromide

o Methyl vinyl ketone

e Saturated aqueous ammonium chloride solution

e Anhydrous magnesium sulfate

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15430326?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15430326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Standard glassware for inert atmosphere reactions (e.g., Schlenk line)
Procedure:

o Preparation of the Grignard Reagent:

[¢]

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a nitrogen inlet, place magnesium turnings.

o Add a small crystal of iodine.

o Add a solution of isobutyl bromide in anhydrous diethyl ether dropwise from the dropping
funnel. The disappearance of the iodine color and the gentle refluxing of the ether indicate
the initiation of the reaction.

o After the addition is complete, reflux the mixture for 30 minutes to ensure complete
formation of the Grignard reagent.

e Reaction with Ketone:
o Cool the Grignard reagent solution to 0 °C in an ice bath.

o Add a solution of methyl vinyl ketone in anhydrous diethyl ether dropwise from the
dropping funnel, maintaining the temperature below 5 °C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 1-2 hours.

o Workup and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

[¢]

Separate the organic layer, and extract the aqueous layer with diethyl ether.

[¢]

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

[e]

Filter the drying agent and remove the solvent under reduced pressure.
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o Purify the crude product by vacuum distillation or column chromatography to yield pure
3,5-Dimethylhex-1-en-3-ol.

Potential Applications in Drug Development and
Research

While specific biological activities of 3,5-Dimethylhex-1-en-3-ol are not extensively reported, its
structural features suggest potential areas of application for researchers in drug development.

» Scaffold for Bioactive Molecules: The combination of a tertiary alcohol and a vinyl group
provides multiple points for further chemical modification. This allows for the generation of a
library of derivatives for screening in various biological assays.

« Chiral Building Block: The tertiary alcohol creates a chiral center, making it a potential
starting material for the stereoselective synthesis of more complex molecules. The resolution
of the racemic mixture or the development of an asymmetric synthesis would be a key step
in this application.

o Metabolic Stability Studies: The tertiary alcohol moiety can influence the metabolic stability of
a drug candidate. This compound could be used as a reference in studies investigating the
metabolism of molecules containing similar structural features.

The logical workflow for exploring the potential of this compound in a drug discovery context is
outlined below.
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Caption: A generalized workflow for the integration of a novel chemical entity into a drug
discovery program.

Conclusion

While the initially requested "5,5-Dimethoxyhex-1-en-3-ol" remains elusive in the chemical
literature, the structurally related 3,5-Dimethylhex-1-en-3-ol presents a well-characterized
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compound with potential for further investigation. Its straightforward synthesis and the
presence of versatile functional groups make it an attractive building block for medicinal
chemistry and materials science. This technical guide provides a foundational understanding of
its properties and synthesis, offering a starting point for researchers and drug development
professionals interested in exploring the chemical space around substituted hexenols. Further
research into the biological activities of this compound and its derivatives is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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